

2'-Azido-2'-deoxycytidine as a nucleoside analog

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 2'-Azido-2'-deoxycytidine

CAS No.: 51034-68-5

Cat. No.: B1195721

[Get Quote](#)

An In-Depth Technical Guide to **2'-Azido-2'-deoxycytidine**: A Nucleoside Analog for Research Applications

Introduction

2'-Azido-2'-deoxycytidine is a synthetically derived nucleoside analog of deoxycytidine. Its defining structural feature is the replacement of the 2'-hydroxyl group on the deoxyribose sugar with a chemically versatile azido ($-N_3$) group. This modification positions the molecule as a potent tool for researchers in virology, oncology, and molecular biology. As an antimetabolite, it interferes with the fundamental processes of nucleic acid synthesis, leading to the inhibition of DNA replication and, consequently, cell growth or viral propagation.^[1] This guide, intended for researchers and drug development professionals, provides a comprehensive overview of its chemical properties, dual-pronged mechanism of action, key research applications, and detailed experimental protocols from the perspective of a senior application scientist.

Chemical and Physical Properties

The unique chemical identity of **2'-Azido-2'-deoxycytidine** underpins its biological activity. The small, sterically unobtrusive azido group at the 2' position is a key feature, allowing the molecule to be recognized and processed by various cellular and viral enzymes. Furthermore,

this azido moiety serves as a bioorthogonal handle, enabling "click chemistry" reactions for molecular labeling and diagnostics.[\[2\]](#)[\[3\]](#)


Property	Value	Source(s)
Molecular Formula	C ₉ H ₁₂ N ₆ O ₄	[4]
Molecular Weight	268.23 g/mol	[2]
IUPAC Name	4-amino-1-[(2R,4S,5R)-4-azido-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one	[2]
CAS Number	86840-35-9	[2]
Synonyms	2'-azido-dC, N3-dC	[2]
Physical Form	Typically supplied as a solid or in solution	[2]
Storage Conditions	Store at -20°C in a dark, dry environment	[2]
Spectroscopic Data (λ _{max})	~271 nm	[2]

Mechanism of Action: A Dual-Pronged Approach

2'-Azido-2'-deoxycytidine exerts its biological effects primarily through two distinct but complementary mechanisms following its conversion to phosphorylated forms within the cell. The initial phosphorylation step is often the rate-limiting factor in its activation.[\[5\]](#)[\[6\]](#)

Metabolic Activation Pathway

For **2'-Azido-2'-deoxycytidine** to become active, it must be sequentially phosphorylated by host cell kinases to its monophosphate, diphosphate, and ultimately, its active triphosphate form. This bioactivation is critical; the nucleoside itself does not inhibit polymerases.[\[1\]](#)[\[7\]](#) The process is initiated by deoxycytidine kinase (dCK), an enzyme whose activity level can significantly influence the compound's potency and is a common factor in the development of resistance.[\[8\]](#)[\[9\]](#)



[Click to download full resolution via product page](#)

Fig 1. Metabolic activation and targets of **2'-Azido-2'-deoxycytidine**.

Pillar 1: Inhibition of DNA Replication via Chain Termination

The primary mechanism of action is the disruption of DNA synthesis.[7] The active triphosphate form, **2'-azido-2'-deoxycytidine** triphosphate (N₃-dCTP), structurally mimics the natural nucleotide deoxycytidine triphosphate (dCTP). This allows it to be recognized and incorporated by cellular or viral DNA polymerases into a growing DNA strand.[7][10] However, the presence of the 2'-azido group prevents the formation of the necessary 3'-5' phosphodiester bond with the subsequent nucleotide, effectively terminating the elongation of the DNA chain. This leads to the accumulation of truncated DNA fragments and halts the replication process.[1]

Pillar 2: Inhibition of Ribonucleotide Reductase

A secondary, yet significant, mechanism involves the diphosphate metabolite, 2'-azido-dCDP. This molecule has been shown to be an inhibitor of ribonucleotide reductase (RNR).[1][5] The RNR enzyme is essential for converting ribonucleoside diphosphates into deoxyribonucleoside diphosphates, the building blocks for DNA synthesis. By inhibiting RNR, 2'-azido-dCDP depletes the intracellular pools of dNTPs, further hampering DNA replication and synergizing with the chain termination mechanism.

Applications in Research

Antiviral Research

2'-Azido-2'-deoxycytidine has demonstrated in vitro activity against a range of DNA viruses. Its ability to halt DNA replication makes it a subject of interest for viruses that rely on this process for their life cycle.

Virus Family/Species	Reported Activity	Source(s)
Herpesviridae	Active against Herpes Simplex Virus 1 & 2 (HSV-1, HSV-2), and Varicella-Zoster Virus (VZV).	[7][11]
Papillomaviridae/Polyomaviridae	Shown to inhibit DNA replication in polyoma-infected cells.	[1]

A Senior Scientist's Field Perspective: Distinguishing from 4'-Azidocytidine (Balapiravir)

It is critical for researchers to distinguish **2'-Azido-2'-deoxycytidine** from a related analog, 4'-azidocytidine (R1479). The prodrug of R1479, known as Balapiravir, was advanced into clinical trials for RNA viruses like Hepatitis C (HCV) and Dengue virus.[12] These trials were ultimately halted due to a lack of efficacy and safety signals during long-term dosing.[12][13][14] The clinical failure of Balapiravir should not be directly extrapolated to **2'-Azido-2'-deoxycytidine**. The structural difference—the position of the azido group (2' vs. 4')—profoundly impacts which polymerases the active triphosphate form interacts with and its mechanism of action. While Balapiravir's story provides a cautionary tale on the challenges of developing nucleoside analogs (e.g., toxicity, delivery), the distinct biological profile of **2'-Azido-2'-deoxycytidine** warrants its independent investigation, particularly against DNA viruses.

Cancer Research and Cell Biology


Given its fundamental role as a DNA synthesis inhibitor, **2'-Azido-2'-deoxycytidine** is also a tool for cancer and cell biology research. It reversibly inhibits cell growth by interfering with DNA replication, making it useful for cell cycle synchronization studies and as a potential cytotoxic agent against rapidly dividing cancer cells.[1][7]

Experimental Protocols for the Application Scientist

The following protocols are designed to be self-validating systems, with built-in controls and clear endpoints to ensure data integrity.

Protocol 1: In Vitro Antiviral Efficacy Assessment (CPE Reduction Assay)

This assay determines the concentration of the compound required to inhibit virus-induced cytopathic effect (CPE) by 50% (EC₅₀).



[Click to download full resolution via product page](#)

Fig 2. Workflow for a Cytopathic Effect (CPE) Reduction Assay.

Methodology:

- Cell Seeding: Seed a suitable host cell line (e.g., Vero cells for HSV-1) into a 96-well microtiter plate at a density that will form a confluent monolayer after 24 hours.
- Compound Preparation: Prepare a 2x working stock of **2'-Azido-2'-deoxycytidine** in cell culture medium. Perform serial half-log₁₀ dilutions to create a range of concentrations.
- Plate Setup:
 - Test Wells: Remove the overnight culture medium from the cells and add 100 µL of each compound dilution in triplicate.
 - Virus Control (VC): Add 100 µL of medium without the compound. These wells will be infected and should show maximum CPE.
 - Cell Control (CC): Add 100 µL of medium without the compound. These wells will not be infected and should show no CPE.
- Infection: Add 100 µL of virus suspension (at a multiplicity of infection, MOI, calculated to cause 80-100% CPE in 3-5 days) to all wells except the Cell Control wells. Add 100 µL of medium to the CC wells.
- Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator until the Virus Control wells exhibit ~90% CPE.
- Staining: Discard the supernatant. Stain the remaining viable cells with a 0.1% Crystal Violet solution for 10-15 minutes. Gently wash the wells with water to remove excess stain and allow the plate to dry.
- Quantification: Solubilize the stain in each well using 100 µL of methanol. Read the absorbance at 570 nm using a plate reader.

- **Data Analysis:** Calculate the percentage of CPE inhibition for each concentration relative to the controls. Plot the percentage of inhibition against the compound concentration and use non-linear regression analysis to determine the EC₅₀ value.

Causality and Self-Validation: The inclusion of both Virus Control (VC) and Cell Control (CC) wells is non-negotiable. The CC wells validate the health of the cell monolayer throughout the experiment, while the VC wells confirm that the virus is suitably infectious. A successful assay is one where CC wells show high viability and VC wells show low viability.

Protocol 2: Cellular Cytotoxicity Assessment (MTS/MTT Assay)

This protocol determines the 50% cytotoxic concentration (CC₅₀), the concentration at which the compound reduces cell viability by half.

Methodology:

- **Cell Seeding:** Seed cells in a 96-well plate as described in Protocol 1.
- **Compound Addition:** After 24 hours, remove the medium and add 100 µL of fresh medium containing serial dilutions of **2'-Azido-2'-deoxycytidine**. Include "cells only" control wells with no compound.
- **Incubation:** Incubate the plate for a duration equivalent to the antiviral assay (e.g., 3-5 days).
- **Viability Assessment:** Add 20 µL of MTS reagent (or MTT, followed by a solubilization step) to each well. Incubate for 1-4 hours at 37°C.
- **Quantification:** Measure the absorbance at 490 nm.
- **Data Analysis:** Calculate the percentage of cell viability relative to the untreated control wells. Plot viability against compound concentration to determine the CC₅₀ value using non-linear regression.

Calculating the Selectivity Index (SI): The therapeutic window of a potential antiviral is estimated by its Selectivity Index. It is a critical metric for gauging whether a compound's antiviral activity occurs at concentrations below those that are toxic to the host cell.

$$SI = CC_{50} / EC_{50}$$

An SI value greater than 10 is generally considered indicative of promising, specific antiviral activity.

Key Considerations in Drug Development and Research

- **Mechanisms of Resistance:** A primary concern for all nucleoside analogs is the potential for resistance development. For cytidine analogs, this often arises from the downregulation or mutation of the activating enzyme, deoxycytidine kinase (dCK).^{[8][9][15]} When designing long-term experiments or interpreting unexpected results, researchers should consider assaying dCK expression or activity in their cell models.
- **Chemical Synthesis:** The synthesis of 2'-azido-nucleosides can be challenging. Modern methods often involve a diazotransfer reaction on a more accessible 2'-amino precursor, which offers a robust route to obtaining the desired compound.^[16] Other strategies rely on the condensation of a protected sugar with a silylated base.^[17]

Conclusion

2'-Azido-2'-deoxycytidine is a multifaceted nucleoside analog with a well-defined dual mechanism of action centered on the inhibition of DNA synthesis. Its utility as a research tool in virology and cell biology is clear, providing a means to probe the intricacies of DNA replication. While it shares a name with clinically tested analogs, its unique 2'-azido substitution confers a distinct biological profile that merits independent investigation. By employing validated protocols and maintaining an awareness of its metabolic activation pathway and potential resistance mechanisms, researchers can effectively leverage **2'-Azido-2'-deoxycytidine** to advance our understanding of viral diseases and cellular proliferation.

References

- Skoog, L., Bjursell, G., Thelander, L., & Reichard, P. (1977). 2'-Deoxy-2'-azidocytidine, a new inhibitor of DNA replication in mammalian cells. FEBS letters, 79(2), 271–274. [[Link](#)]

- Matthes, E., Langen, P., Brachwitz, H., & Schröder, D. (1987). Potent and selective inhibition of HIV replication in vitro by 3'-azido-2',3'-dideoxycytidine. Biochemical and biophysical research communications, 148(1), 79–85. [[Link](#)]
- Broughton, M. C., & Munger, J. (2018). Synthesis and antiviral evaluation of carbocyclic analogues of 2'-azido- and 2'-amino-2'-deoxycytidine. Nucleosides, nucleotides & nucleic acids, 37(1), 1–11. [[Link](#)]
- Nguyen, N. M., Tran, C. N., Phung, L. K., Duong, K. T., Huynh, H. L., Farrar, J., Nguyen, Q. T., Tran, H. T., Nguyen, C. V., Merson, L., Hoang, L. T., Hibberd, M. L., Wertheim, H. F., & Simmons, C. P. (2013). A randomized, double-blind placebo controlled trial of balapiravir, a polymerase inhibitor, in adult dengue patients. The Journal of infectious diseases, 207(9), 1442–1450. [[Link](#)]
- Scilit. (2012). A Randomized, Double-Blind Placebo Controlled Trial of Balapiravir, a Polymerase Inhibitor, in Adult Dengue Patients. Scilit. [[Link](#)]
- Kumar, R., Sharma, M., & Rawal, R. K. (2014). Synthesis and antiviral activity of novel 5-(1-azido-2-haloethyl) and 5-(1-azido-, amino-, or methoxyethyl) analogs of 2'-deoxyuridine. Archiv der Pharmazie, 347(1), 49–57. [[Link](#)]
- Grant, S., Lehman, C., & Cadman, E. (1980). Biological and biochemical effects of 2'-azido-2'-deoxyarabinofuranosylcytosine on human tumor cells in vitro. Cancer research, 40(5), 1525–1531. [[Link](#)]
- Qin, T., Jelinek, J., Si, J., Shu, J., & Issa, J. P. (2009). Mechanisms of resistance to 5-aza-2'-deoxycytidine in human cancer cell lines. Blood, 113(3), 659–667. [[Link](#)]
- Taylor & Francis. (2023). Balapiravir – Knowledge and References. Taylor & Francis. [[Link](#)]
- Håkansson, K., & Sjöberg, B. M. (1998). Biological activity and phosphorylation of 2'-azido-2'-deoxyuridine and **2'-azido-2'-deoxycytidine**. Nucleosides & nucleotides, 17(6), 1077–1088. [[Link](#)]
- protocols.io. (2025). In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential. protocols.io. [[Link](#)]

- Qin, T., Castoro, R. J., El Ahdab, S., Jelinek, J., Wang, X., Si, J., Shu, J., He, R., Zhang, N., Chung, W., Kantarjian, H. M., & Issa, J. P. (2009). Mechanisms of resistance to 5-aza-2'-deoxycytidine in human cancer cell lines. *Blood*, 113(3), 659–667. [[Link](#)]
- Linder, M., Schwalbe, H., & Hengesbach, M. (2020). Robust synthesis of 2'-azido modified RNA from 2'-amino precursors by diazotransfer reaction. *Organic & Biomolecular Chemistry*, 18(30), 5865–5875. [[Link](#)]
- Pan, Z. R., Reau, N., & Moshier, J. A. (2002). 3'-Azido-2',3'-dideoxythymidine induced deficiency of thymidine kinases 1, 2 and deoxycytidine kinase in H9 T-lymphoid cells. *International journal of oncology*, 21(1), 183–187. [[Link](#)]
- ResearchGate. (2018). Cytotoxicity assays of epigenetic drugs 5-aza-2'-deoxycytidine and valproic acid in human dermal fibroblast cells. ResearchGate. [[Link](#)]
- ACS Publications. (1992). An improved synthesis of 2'-deoxy-5-azacytidine by condensation of an 9-fluorenylmethoxycarbonyl-protected sugar onto the silylated base. *The Journal of Organic Chemistry*. [[Link](#)]
- Wikipedia. (2024). Nucleoside analogue. Wikipedia. [[Link](#)]
- ResearchGate. (2019). Cytotoxicity results for all prepared nucleosides with 2'-deoxycytidine and decitabine as controls, tested on HeLa cells over 48 hours. ResearchGate. [[Link](#)]
- Patsnap Synapse. (2024). What is the mechanism of Azvudine?. Patsnap Synapse. [[Link](#)]
- Gîscă, C. E., De Clercq, E., & Andrei, G. (2021). Broad-Spectrum Antiviral Strategies and Nucleoside Analogues. *Pharmaceuticals*, 14(4), 359. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. 2'-Deoxy-2'-azidocytidine, a new inhibitor of DNA replication in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. bocsci.com [bocsci.com]
- 5. Biological activity and phosphorylation of 2'-azido-2'-deoxyuridine and 2'-azido-2'-deoxycytidine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. mdpi.com [mdpi.com]
- 7. Biological and biochemical effects of 2'-azido-2'-deoxyarabinofuranosylcytosine on human tumor cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Mechanisms of resistance to 5-aza-2'-deoxycytidine in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
- 9. 3'-Azido-2',3'-dideoxythymidine induced deficiency of thymidine kinases 1, 2 and deoxycytidine kinase in H9 T-lymphoid cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Nucleoside analogue - Wikipedia [en.wikipedia.org]
- 11. Synthesis and antiviral activity of novel 5-(1-azido-2-haloethyl) and 5-(1-azido-, amino-, or methoxyethyl) analogs of 2'-deoxyuridine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. A Randomized, Double-Blind Placebo Controlled Trial of Balapiravir, a Polymerase Inhibitor, in Adult Dengue Patients - PMC [pmc.ncbi.nlm.nih.gov]
- 13. A Randomized, Double-Blind Placebo Controlled Trial of Balapiravir, a Polymerase Inhibitor, in Adult Dengue Patients | Scilit [scilit.com]
- 14. taylorandfrancis.com [taylorandfrancis.com]
- 15. Mechanisms of resistance to 5-aza-2'-deoxycytidine in human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Robust synthesis of 2'-azido modified RNA from 2'-amino precursors by diazotransfer reaction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
- 17. pubs.acs.org [pubs.acs.org]
- To cite this document: BenchChem. [2'-Azido-2'-deoxycytidine as a nucleoside analog]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1195721/docs#2-azido-2-deoxycytidine-as-a-nucleoside-analog>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)